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Compound of Interest

Compound Name: 1,2,3,4-Tetrachlorobenzene

Cat. No.: B7770030

An In-depth Technical Guide to 1,2,3,4-Tetrachlorobenzene: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental physicochemical properties is paramount. This guide provides a
detailed examination of the molecular formula and molecular weight of 1,2,3,4-
Tetrachlorobenzene, a significant chlorinated aromatic hydrocarbon.

Chemical Identity and Formula

1,2,3,4-Tetrachlorobenzene is a synthetic organic compound belonging to the family of
chlorobenzenes. It is characterized by a benzene ring in which four hydrogen atoms have been
substituted by chlorine atoms at positions 1, 2, 3, and 4.

The molecular formula for 1,2,3,4-Tetrachlorobenzene is CsH2Cla.[1][2][3][4][5][6] This formula
indicates that each molecule of the compound is composed of six carbon atoms, two hydrogen
atoms, and four chlorine atoms.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 1,2,3,4-Tetrachlorobenzene is as follows:

e Carbon (C): There are six carbon atoms. The atomic mass of carbon is approximately 12.011
atomic mass units (amu).[7][8][9][10][11]
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o Contribution from Carbon =6 x 12.011 amu = 72.066 amu

e Hydrogen (H): There are two hydrogen atoms. The atomic mass of hydrogen is
approximately 1.008 amu.[10][12][13][14][15]

o Contribution from Hydrogen = 2 x 1.008 amu = 2.016 amu

e Chlorine (Cl): There are four chlorine atoms. The atomic mass of chlorine is approximately
35.45 amu.[10][16][17][18][19]

o Contribution from Chlorine = 4 x 35.45 amu = 141.80 amu

Total Molecular Weight = 72.066 amu + 2.016 amu + 141.80 amu = 215.882 amu

This value is often expressed in grams per mole ( g/mol ) for macroscopic calculations. The

accepted molecular weight for 1,2,3,4-Tetrachlorobenzene is approximately 215.89 g/mol .[2]

[4]06][20][21]

Summary of Physicochemical Data

For ease of reference, the key quantitative data for 1,2,3,4-Tetrachlorobenzene are

summarized in the table below.

Property Value Source
Molecular Formula CeH2Cla [L1[2]1[3][4][5]1[6]
Molecular Weight 215.89 g/mol [2][4][6][20][21]
CAS Number 634-66-2 [21[3]141[5][20]
Appearance White to off-white crystals or 20]

colorless needles
Melting Point 42-47 °C (lit.)
Boiling Point 254 °C/761 mmHg (lit.)
Solubility in Water 5.92 mg/L at 25 °C [20]
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Molecular Structure Visualization

To provide a clear visual representation of the molecular arrangement of 1,2,3,4-
Tetrachlorobenzene, the following diagram illustrates the connectivity of the atoms.

-

Click to download full resolution via product page

Caption: Molecular structure of 1,2,3,4-Tetrachlorobenzene.

Experimental Protocol: Verification of Molecular
Weight by Mass Spectrometry

The molecular weight of 1,2,3,4-Tetrachlorobenzene can be experimentally verified using
mass spectrometry. This technique ionizes the molecule and then separates the ions based on
their mass-to-charge ratio (m/z).
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Objective: To confirm the molecular weight of a 1,2,3,4-Tetrachlorobenzene sample.

Methodology:

Sample Preparation: A dilute solution of 1,2,3,4-Tetrachlorobenzene is prepared in a
suitable volatile solvent (e.g., methanol or hexane).

Instrumentation: A mass spectrometer, such as a Gas Chromatograph-Mass Spectrometer
(GC-MS), is used for the analysis.

Injection: A small volume of the prepared sample is injected into the GC, which separates the
1,2,3,4-Tetrachlorobenzene from any impurities.

lonization: As the compound elutes from the GC column, it enters the mass spectrometer's
ion source. Electron ionization (EIl) is a common method for this type of analysis.

Mass Analysis: The resulting ions are accelerated and deflected by a magnetic or electric
field in the mass analyzer.

Detection: A detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum will show a molecular ion peak (M+)
corresponding to the intact ionized molecule. Due to the presence of chlorine isotopes (3>Cl
and 3’Cl), a characteristic isotopic pattern will be observed for the molecular ion peak cluster.
The most abundant peak in this cluster will correspond to the molecule containing the most
abundant isotopes.

Conclusion

The precise molecular formula (CeH2Cla) and molecular weight (approximately 215.89 g/mol )

of 1,2,3,4-Tetrachlorobenzene are fundamental parameters for its use in research and

development. Accurate determination and verification of these properties are essential for

stoichiometric calculations, analytical method development, and understanding the compound's

behavior in chemical and biological systems.

References

e American Chemistry Council. (n.d.). Chlorine Facts - Chlorine The Element of Surprise.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b7770030?utm_src=pdf-body
https://www.benchchem.com/product/b7770030?utm_src=pdf-body
https://www.benchchem.com/product/b7770030?utm_src=pdf-body
https://www.benchchem.com/product/b7770030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o ChemicalBook. (2023). 1,2,3,4-Tetrachlorobenzene - Safety Data Sheet.

e Unacademy. (n.d.). Why is the atomic mass of chlorine taken as 35.5 u and not a whole
number like 35 u or 36 u explained?.

» National Institute of Standards and Technology (NIST). (n.d.). Benzene, 1,2,3,4-tetrachloro-.
NIST WebBook.

e Quora. (2017). What is the atomic mass of carbon?.

o Westfield State University. (n.d.). Atomic mass is based on a relative scale and the mass of
12C (carbon twelve) is defined as 12 amu.

e Quora. (2016). What is the atomic mass of hydrogen?.

e BYJU'S. (n.d.). Carbon.

e PubChem. (n.d.). 1,2,3,4-Tetrachlorobenzene.

e Environment and Climate Change Canada. (2019). Fact sheet: 1,2,3,4-tetrachlorobenzene.

e Royal Society of Chemistry. (n.d.). Chlorine. Periodic Table.

» Apollo Scientific. (2023). 1,2,3,4-Tetrachlorobenzene Safety Data Sheet.

e PubChem. (n.d.). Atomic Mass. Periodic Table of Elements.

o Wikipedia. (n.d.). Chlorine.

o Jefferson Lab. (n.d.). #1 - Hydrogen - H.

e School City of Hobart. (n.d.). #6 - Carbon - C.

e IUPAC Commission on Isotopic Abundances and Atomic Weights. (n.d.). Hydrogen.

e Chemistry LibreTexts. (2023). 2.4: Atomic Mass.

e Sigma-Aldrich. (n.d.). 1,2,3,4-Tetrachlorobenzene.

e Canada.ca. (2010). Tetrachlorobenzenes.

e Sigma-Aldrich. (n.d.). 1,2,3,4-Tetrachlorobenzene 98%.

e Breslyn.org. (2022). How to Find the Mass of One Atom of Carbon (C). YouTube.

e Stenutz. (n.d.). 1,2,3,4-tetrachlorobenzene.

e Synquest Labs. (n.d.). 1,2,3,4-Tetrachlorobenzene Safety Data Sheet.

e Sigma-Aldrich. (n.d.). 1,2,3,4-Tetrachlorobenzene 98% 634-66-2.

e HPC Standards GmbH. (n.d.). 1,2,3,4-Tetrachlorobenzene Solution (Solvent: Methanol).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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